Cas no 179898-73-8 (3,3-dimethylindolin-6-amine)

• Product Name: 3,3-dimethylindolin-6-amine
• CAS No: 179898-73-8
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD11053507
• CID: 828380
• PubChem ID: 23433468
• Update Time: 2025-10-29

3,3-dimethylindolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylindolin-6-amine
• 3,3-dimethyl-1,2-dihydroindol-6-amine
• 3,3‐DIMETHYLINDOLIN‐6‐AMINE
• 6-Amino-3,3-dimethyl-2,3-dihydro-indole
• 6-amino-3,3-dimethylindoline
• 2,3-Dihydro-3,3-dimethyl-1H-indol-6-amine
• DB-025994
• BCP27578
• MFCD11053507
• SCHEMBL4609988
• BS-42757
• J-511087
• SY252755
• AKOS005146482
• CS-0054071
• OVSRQUPJJIAWID-UHFFFAOYSA-N
• 3,3-Dimethyl-2,3-dihydro-1H-indol-6-ylamine
• SB12004
• 3,3-dimethyl-2,3-dihydro-1H-indol-6-amine
• 6-Amino-3,3-dimethylindole, AldrichCPR
• 1H-Indol-6-amine, 2,3-dihydro-3,3-dimethyl-
• 179898-73-8
• DTXSID10634017

• MDL： MFCD11053507
• Inchi： 1S/C10H14N2/c1-10(2)6-12-9-5-7(11)3-4-8(9)10/h3-5,12H,6,11H2,1-2H3
• InChI Key： OVSRQUPJJIAWID-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C(C)(C)C1)N

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.044
• PSA: 38.05000
• LogP: 2.69110

Additional information on 3,3-dimethylindolin-6-amine

3,3-Dimethylindolin-6-amine (CAS No. 179898-73-8): Properties, Applications, and Market Insights

3,3-Dimethylindolin-6-amine (CAS No. 179898-73-8) is an important organic compound belonging to the indoline family. This heterocyclic amine has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The 3,3-dimethylindole core with an amino group at the 6-position makes it a versatile building block for various synthetic applications.

The molecular formula of 3,3-dimethylindolin-6-amine is C₁₀H₁₄N₂, with a molecular weight of 162.23 g/mol. Its chemical structure consists of a fused benzene and pyrrole ring system (indoline) with two methyl groups at the 3-position and an amino substituent at the 6-position. This specific substitution pattern contributes to its unique physicochemical properties, including moderate solubility in organic solvents and characteristic absorption in the UV-visible spectrum.

In recent years, 3,3-dimethylindolin-6-amine derivatives have become increasingly important in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for pharmaceutical intermediates, with studies focusing on its incorporation into drug candidates targeting neurological disorders and inflammatory conditions. The compound's structural similarity to naturally occurring indole alkaloids makes it particularly valuable for bioactive molecule development.

The synthesis of 3,3-dimethylindolin-6-amine typically involves multi-step organic transformations starting from commercially available indole derivatives. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods to improve yield and reduce environmental impact. These advancements align with current industry trends toward sustainable chemical production.

Beyond pharmaceutical applications, 3,3-dimethylindolin-6-amine has shown promise in materials science. Its electron-rich aromatic system makes it suitable for developing organic semiconductors and photovoltaic materials. Recent studies have explored its use in organic light-emitting diodes (OLEDs) and as a building block for advanced polymers with specific optical properties.

The global market for 3,3-dimethylindolin-6-amine has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular interest from companies developing next-generation therapeutics and functional materials. The compound's CAS number (179898-73-8) serves as a crucial identifier for procurement and regulatory compliance across international markets.

Quality control of 3,3-dimethylindolin-6-amine involves rigorous analytical characterization. Standard techniques include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These analytical protocols ensure the compound meets the stringent requirements of research and industrial applications.

Recent scientific literature highlights several innovative applications of 3,3-dimethylindolin-6-amine derivatives. One notable area involves their use as ligands in catalytic systems, particularly for asymmetric synthesis. Another emerging application includes their incorporation into molecular probes for biological imaging, taking advantage of the indoline scaffold's fluorescence properties.

Storage and handling of 3,3-dimethylindolin-6-amine require standard laboratory precautions for amine compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers protected from light and moisture is recommended to maintain stability. These handling considerations are particularly important for researchers working with the compound in drug discovery programs.

The future outlook for 3,3-dimethylindolin-6-amine appears promising, with ongoing research exploring novel derivatives and applications. As synthetic methodologies continue to advance and new biological targets are identified, this compound is likely to maintain its importance in both academic and industrial chemistry. Its versatility as a chemical building block ensures continued relevance across multiple scientific disciplines.

For researchers and procurement specialists, understanding the specifications of 3,3-dimethylindolin-6-amine (CAS 179898-73-8) is essential. Typical parameters include purity grade (research, technical), packaging options, and certificate of analysis availability. These factors significantly influence the compound's suitability for specific applications ranging from small-scale research to process development.

In conclusion, 3,3-dimethylindolin-6-amine represents an important compound in modern chemical research and development. Its unique structural features, diverse applications, and commercial availability make it a valuable tool for scientists working across multiple domains. As research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in advancing both pharmaceutical and materials science.